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Compound of Interest
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Cat. No.: B1359822 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed overview and protocols for conducting microwear

analysis on Quina implements, a type of stone tool characteristic of the Middle Paleolithic

period. Understanding the function of these tools through the microscopic traces of wear they

exhibit offers valuable insights into the subsistence strategies, technological capabilities, and

behavioral patterns of Neanderthals.

Introduction to Microwear Analysis on Quina
Implements
Microwear analysis is a method used in archaeology to determine the function of ancient tools

by examining the microscopic traces of wear, such as polishes, striations, and edge damage,

on their surfaces. Quina implements, particularly the characteristic Quina scrapers, are robust

tools with steep, scalar retouch, suggesting their use in demanding tasks. Studies have shown

that these tools were versatile, used for processing a range of materials including hard

substances like bone and antler, medium-hard materials like wood, and softer materials such

as hides and meat.

A distinction is often observed between Quina and demi-Quina scrapers, with the former being

more frequently associated with the processing of hard and medium-hard materials, while the

latter were often used for working softer materials. The analysis of use-wear patterns allows
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researchers to reconstruct the specific actions performed with these tools (e.g., scraping,

cutting) and the types of materials they were used on.

Experimental Protocols
A rigorous experimental protocol is fundamental to the reliability of microwear analysis. This

involves creating replicas of archaeological tools, using them in controlled experiments to

perform various tasks, and then analyzing the resulting wear patterns to build a comparative

reference collection.

Proper cleaning of both experimental and archaeological implements is crucial to remove any

contaminants that might obscure or be mistaken for use-wear.

Initial Cleaning: Gently wash the implement with water and a soft-bristled brush to remove

loose sediment.

Chemical Cleaning:

Immerse the tool in a 10% solution of Hydrochloric Acid (HCl) for approximately 10

minutes to remove mineral deposits.

Rinse thoroughly with distilled water.

To remove organic residues, immerse the tool in a 10-15% solution of Sodium Hydroxide

(NaOH) or Potassium Hydroxide (KOH) for 10-20 minutes.

Rinse thoroughly with distilled water.

Degreasing: Use ethanol or acetone to remove any remaining grease or oils from handling.

Drying: Allow the implement to air dry completely before microscopic examination.

The analysis of microwear traces is typically conducted using a combination of low-power and

high-power microscopy.

Low-Power Microscopy (Stereomicroscope):

Magnification: 10x to 50x.
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Purpose: Initial examination of the tool's edges to identify areas with potential use-wear,

such as edge damage (microflaking), rounding, and the general distribution of polish.

High-Power Microscopy (Reflected Light/Metallurgical Microscope):

Magnification: 50x to 500x.

Purpose: Detailed examination of microwear polishes, striations, and other microscopic

traces.

Illumination: Use incident (reflected) light, often with differential interference contrast (DIC)

or Nomarski optics to enhance surface features.

Advanced Imaging Techniques (Optional):

Scanning Electron Microscopy (SEM): Provides very high magnification and depth of field,

useful for detailed morphological analysis of wear traces.

Confocal Microscopy: Allows for the 3D reconstruction of the tool's surface topography and

the quantitative analysis of surface texture, providing objective measurements of polish

characteristics.

Systematic recording of observations is essential for comparative analysis.

Location of Wear: Document the precise location of wear traces on the tool's surface (e.g.,

dorsal or ventral face, specific point along the edge).

Edge Damage: Record the type, size, and frequency of microflaking.

Polish: Describe the characteristics of the polish, including its brightness, texture (e.g.,

smooth, pitted, grainy), and distribution.

Striations: Note the presence, orientation, length, and width of any striations.

Rounding: Describe the degree of edge rounding.

Photomicrography: Capture high-resolution images of all identified wear traces at various

magnifications.
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Quantitative Data Presentation
While much of microwear analysis has been qualitative, there is a growing emphasis on

quantitative methods to enhance objectivity and comparability. The following tables present

illustrative examples of quantitative data that could be collected from experimental studies on

Quina scrapers. Note: The following data are representative and synthesized from descriptive

accounts in the literature, as comprehensive, directly comparable quantitative datasets for

Quina implements are not consistently available in published research.

Table 1: Experimental Microwear Polish Texture Analysis on Quina Scrapers

Worked
Material

Activity
Duration
(minutes)

Mean
Roughness
(Sa)

Skewness
(Ssk)

Kurtosis
(Sku)

Hard Material

Bone Scraping 30 0.85 -0.5 3.2

Antler Scraping 30 0.95 -0.3 3.5

Medium-Hard

Material

Hard Wood Scraping 30 1.20 0.2 2.8

Soft Material

Fresh Hide Scraping 30 1.50 0.8 2.5

Dry Hide Scraping 30 1.35 0.5 2.9

Meat Cutting 15 1.80 1.2 2.2

Sa (Arithmetic Mean Height), Ssk (Skewness), and Sku (Kurtosis) are common 3D surface

texture parameters obtained through confocal microscopy.

Table 2: Experimental Striation and Edge Damage Analysis on Quina Scrapers
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Worked
Material

Activity

Striation
Density
(striations/
mm²)

Average
Striation
Length (µm)

Edge
Damage
Frequency
(scars/cm)

Average
Scar Size
(mm)

Hard Material

Bone Scraping 15-25 50-150 8-12 0.5-1.5

Antler Scraping 10-20 60-180 7-10 0.6-1.8

Medium-Hard

Material

Hard Wood Scraping 5-15 80-250 4-8 0.4-1.2

Soft Material

Fresh Hide Scraping 1-5 100-300 1-3 0.2-0.8

Dry Hide Scraping 2-8 90-280 2-5 0.3-1.0

Meat Cutting <1 150-400 <1 <0.5
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Caption: Experimental workflow for microwear analysis.
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Caption: Logical links in microwear interpretation.

To cite this document: BenchChem. [Application Notes and Protocols for Microwear Analysis
on Quina Implements]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359822#microwear-analysis-on-quina-implements-
from-archaeological-sites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1359822?utm_src=pdf-body-img
https://www.benchchem.com/product/b1359822#microwear-analysis-on-quina-implements-from-archaeological-sites
https://www.benchchem.com/product/b1359822#microwear-analysis-on-quina-implements-from-archaeological-sites
https://www.benchchem.com/product/b1359822#microwear-analysis-on-quina-implements-from-archaeological-sites
https://www.benchchem.com/product/b1359822#microwear-analysis-on-quina-implements-from-archaeological-sites
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1359822?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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